Cas no 131580-51-3 (1-(2-bromopropanoyl)azepane)

• Product Name: 1-(2-bromopropanoyl)azepane
• CAS No: 131580-51-3
• MF: C₉H₁₆BrNO
• MW: 234.133441925049
• MDL: MFCD10703563
• CID: 1068065
• PubChem ID: 25049829
• Update Time: 2025-04-20

1-(2-bromopropanoyl)azepane Chemical and Physical Properties

Names and Identifiers

• 1-(1-Azepanyl)-2-bromo-1-propanone
• 1-(azepan-1-yl)-2-bromopropan-1-one
• DTXSID30648555
• ALBB-007304
• AKOS000266146
• CS-0334503
• 131580-51-3
• LS-02728
• MFCD10703563
• STK504442
• 1-(2-bromopropanoyl)azepane
• AKOS016345537

• MDL： MFCD10703563
• Inchi： 1S/C9H16BrNO/c1-8(10)9(12)11-6-4-2-3-5-7-11/h8H,2-7H2,1H3
• InChI Key： NYZCLWFRNWNHCT-UHFFFAOYSA-N
• SMILES： BrC(C)C(N1CCCCCC1)=O

Computed Properties

• Exact Mass: 233.04153g/mol
• Monoisotopic Mass: 233.04153g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 20.3Ų

1-(2-bromopropanoyl)azepane Security Information

• HazardClass：IRRITANT